Cas no 952992-96-0 (4-fluoro-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide)

• Product Name: 4-fluoro-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide
• CAS No: 952992-96-0
• MF: C₁₉H₂₁FN₂O
• MW: 312.381248235703
• CID: 6332418
• PubChem ID: 16889493
• Update Time: 2025-10-18

4-fluoro-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide
• 4-fluoro-N-(4-(pyrrolidin-1-yl)phenethyl)benzamide
• F5019-0337
• 4-fluoro-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}benzamide
• SR-01000919956
• 4-fluoro-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]benzamide
• SR-01000919956-1
• AKOS024490584
• 952992-96-0

• Inchi： 1S/C19H21FN2O/c20-17-7-5-16(6-8-17)19(23)21-12-11-15-3-9-18(10-4-15)22-13-1-2-14-22/h3-10H,1-2,11-14H2,(H,21,23)
• InChI Key： SYJSRSVKKCQUSA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NCCC1C=CC(=CC=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 312.16379146g/mol
• Monoisotopic Mass: 312.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-fluoro-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide

Recent Advances in the Study of 4-fluoro-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide (CAS: 952992-96-0)

The compound 4-fluoro-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide (CAS: 952992-96-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 4-fluoro-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide as a promising candidate for targeting specific biological pathways. Its unique chemical structure, featuring a fluorinated benzamide moiety and a pyrrolidine-substituted phenyl group, enables it to interact with various molecular targets, including receptors and enzymes implicated in disease processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity.

One of the key findings from recent investigations is the compound's potential as an antagonist for certain G-protein-coupled receptors (GPCRs). Preclinical studies have demonstrated its efficacy in modulating receptor activity, which could have implications for treating conditions such as chronic pain, inflammation, and neurological disorders. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in animal models, showing promising results for further development.

In terms of synthesis, novel methodologies have been developed to optimize the production of 4-fluoro-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide. Recent publications describe efficient synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating future clinical trials and commercialization efforts.

Despite these promising developments, challenges remain. For instance, the compound's off-target effects and long-term safety profile require further investigation. Ongoing research is focused on refining its structure-activity relationship (SAR) to enhance specificity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 4-fluoro-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide (CAS: 952992-96-0) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and optimized synthesis routes position it as a viable candidate for further development. Future studies will likely explore its clinical potential, paving the way for novel treatments in various therapeutic areas.